4-ethoxy-1-(4-fluorophenyl)-N-(3-methoxybenzyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-1-(4-fluorophenyl)-N-[(3-methoxyphenyl)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C20H20FN3O3/c1-3-27-18-13-24(16-9-7-15(21)8-10-16)23-19(18)20(25)22-12-14-5-4-6-17(11-14)26-2/h4-11,13H,3,12H2,1-2H3,(H,22,25)
• InChI Key: JZJJJBXTCKJYIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NCC2=CC(=CC=C2)OC)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3O3
• Molecular Weight: 369.4 g/mol

Description

4-ethoxy-1-(4-fluorophenyl)-N-(3-methoxybenzyl)-1H-pyrazole-3-carboxamide, also known as EFMC, is a novel compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. EFMC is a pyrazole derivative that has shown promising results in various preclinical studies, making it a potential candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Cytotoxic Activity

4-ethoxy-1-(4-fluorophenyl)-N-(3-methoxybenzyl)-1H-pyrazole-3-carboxamide and its derivatives have been synthesized and investigated for their potential cytotoxic activity against various cancer cell lines. The novel pyrazolo[1,5-a]pyrimidines and related Schiff bases derived from this compound have been characterized and tested for their cytotoxicity against colon, lung, breast, and liver cancer cell lines, demonstrating promising anticancer properties. The structure-activity relationship of these compounds has been discussed, highlighting the potential of this chemical framework in the development of new anticancer agents (Hassan et al., 2015). Additionally, 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, related to the initial compound, were synthesized and showed cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, further supporting the potential therapeutic applications of these compounds in cancer treatment (Hassan et al., 2014).

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues, incorporating structural elements of 4-ethoxy-1-(4-fluorophenyl)-N-(3-methoxybenzyl)-1H-pyrazole-3-carboxamide, have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors. These compounds have demonstrated activity against Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, with one compound showing promising activity and low cytotoxicity, suggesting a potential avenue for antituberculosis drug development (Jeankumar et al., 2013).

Corrosion Inhibition

Compounds derived from 4-ethoxy-1-(4-fluorophenyl)-N-(3-methoxybenzyl)-1H-pyrazole-3-carboxamide have been studied for their corrosion protection behavior on mild steel in acidic solutions. These studies provide insights into the potential application of these compounds as corrosion inhibitors, offering protection to metal surfaces in industrial settings. The effectiveness of these inhibitors is attributed to their ability to form a protective layer on the metal surface, thus preventing corrosion (Paul et al., 2020).